5-Cyano-2-methoxyphenyl acetate

• IUPAC Name: (5-cyano-2-methoxyphenyl) acetate
• InChI: InChI=1S/C10H9NO3/c1-7(12)14-10-5-8(6-11)3-4-9(10)13-2/h3-5H,1-2H3
• InChI Key: SYJPYEPVHDBQFL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)C#N)OC
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol

Description

5-Cyano-2-methoxyphenyl acetate is a chemical compound with the molecular formula C10H9NO3. It is used in research and has potential applications in various fields.

Synthesis Analysis

The synthesis of this compound and similar compounds has been a subject of interest in recent years. For instance, a study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines. Another study discussed the cyanoacetylation of amines, which is a key step in the synthesis of compounds like this compound.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as NMR, CNMR, HPLC, and LC-MS. The compound has a molecular weight of 191.18.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can lead to the formation of various other compounds. For example, it can participate in Pd-catalyzed cross-coupling reactions that form C–N bonds, which are useful methods to synthesize anilines and aniline derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point, which is not specified in the retrieved sources. More detailed information about its properties can be obtained through further experimental analysis.